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Compound of Interest

Compound Name: tert-Butyl (S)-(-)-lactate

Cat. No.: B082014

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling tert-Butyl (S)-(-)-lactate, offering procedural, step-by-step guidance to
foster a secure research environment.

Quick Reference Safety Data

The following table summarizes key quantitative data for tert-Butyl (S)-(-)-lactate, providing a
rapid overview of its physical and chemical properties.

Property Value Citations

185-187 °C/ 365 - 368.6 °F

Boiling Point @ 760 mmHg [1]
Flash Point 71°C/159.8 °F [1]
Melting Point -43 °C /-45.4 °F [1]
Vapor Pressure 0.53 mbar @ 20 °C [1]
pH 5-7 (10 g/L agueous solution) [1]
ACGIH TLV-TWA 5 ppm [21[3]
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Personal Protective Equipment (PPE): Your First
Line of Defense

When handling tert-Butyl (S)-(-)-lactate, a comprehensive PPE strategy is crucial to minimize
exposure and ensure personal safety.

Eye Protection:

o Wear safety glasses with side shields or chemical splash goggles.[2][4] Eye and face
protection should comply with OSHA regulations in 29 CFR 1910.133 or European Standard
EN166.[1]

Hand Protection:
o Wear chemical protective gloves.[2][5] PVC gloves are a suitable option.[4]

e Itis recommended to use a glove with a protection class of 5 or higher (breakthrough time
greater than 240 minutes) for prolonged or frequently repeated contact.[4] For brief contact,
a glove with a protection class of 3 or higher (breakthrough time greater than 60 minutes) is
recommended.[4]

e Crucially, do NOT use natural rubber, butyl rubber, EPDM, or polystyrene-containing
materials for gloves.[4]

Body Protection:
o Wear overalls or a lab coat to prevent skin contact.[4]

« In situations with a higher risk of exposure, consider a P.V.C. apron and other protective
clothing.[4]

Respiratory Protection:

o Work in a well-ventilated area to avoid inhalation of vapors.[5] Local exhaust ventilation is
typically required.[4]
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e If ventilation is inadequate, use appropriate respiratory protection in accordance with NIOSH
guidelines.[2]

Operational Plan: From Receipt to Disposal

A structured operational plan ensures safety at every stage of the chemical's lifecycle in the
laboratory.

1. Receiving and Inspection:

e Upon receipt, inspect the container for any signs of damage or leaks.

« Verify that the container is properly labeled.

2. Storage:

« Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[1][4][5]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1][5][6] Smoking
should be prohibited in storage areas.[4][7]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][7]

3. Handling and Use:

e Avoid all personal contact, including inhalation of vapors.[4]

e Ensure adequate ventilation.[1]

e Wash hands and any exposed skin thoroughly after handling.[1]

e Do not eat, smoke, or drink in areas where the chemical is handled.[7]

4. Disposal:

» All waste must be handled in accordance with local, state, and federal regulations.[4][6]

o Dispose of the contents and container to an approved waste disposal plant.[1][6]
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It may be necessary to dispose of this chemical as hazardous waste. Contact your state's
Department of Environmental Protection (DEP) or the regional office of the Environmental
Protection Agency (EPA) for specific guidance.[7]

Emergency Procedures: First Aid

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure Citations

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact _ [1][4][8]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek medical

attention if irritation persists.

Immediately remove all
contaminated clothing. Flush
_ skin with plenty of soap and
Skin Contact _ [11[41[9]
water for at least 15 minutes. If
skin irritation occurs, seek

medical advice.

Move the victim to fresh air
and keep them at restin a
position comfortable for
Inhalation breathing. If not breathing, give  [1][4]
artificial respiration. If
symptoms persist, call a

physician.

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water

) afterwards. If swallowed, the

Ingestion o ) } [1][4]

liquid may be aspirated into
the lungs, which can cause
chemical pneumonitis. Seek

immediate medical attention.

Spill Management Workflow

A clear and logical workflow is essential for responding to a chemical spill effectively and safely.
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Caption: Workflow for managing a tert-Butyl (S)-(-)-lactate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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